Cas no 921865-91-0 (N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921865-91-0
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 6416133
• PubChem ID: 26584629
• Update Time: 2025-06-08

N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-(4-{[(3-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• AKOS004951905
• 921865-91-0
• N-(4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide
• F2202-1042
• N-[4-[2-(3-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C17H14ClN3O3S/c1-10-12(18)4-2-5-13(10)20-15(22)8-11-9-25-17(19-11)21-16(23)14-6-3-7-24-14/h2-7,9H,8H2,1H3,(H,20,22)(H,19,21,23)
• InChI Key： LAOYDTZDFLDIJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CC1=CSC(NC(C2=CC=CO2)=O)=N1)=O

Computed Properties

• Exact Mass: 375.0444402g/mol
• Monoisotopic Mass: 375.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921865-91-0)

N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921865-91-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of thiazole-furan hybrids, which are known for their diverse biological activities. Researchers are particularly interested in its role as a small molecule inhibitor and its interactions with various biological targets, making it a subject of ongoing studies in drug discovery and development.

The molecular structure of N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide features a thiazole ring linked to a furan moiety, with a chloro-methylphenyl substituent enhancing its binding affinity to specific proteins. This structural complexity allows the compound to exhibit selective activity, which is crucial for minimizing off-target effects in therapeutic applications. Recent studies have explored its potential in modulating enzyme pathways and protein-protein interactions, aligning with current trends in precision medicine and targeted therapy.

In the context of modern drug development, CAS No. 921865-91-0 has been investigated for its relevance in addressing chronic inflammatory conditions and metabolic disorders, topics that are highly searched in academic and medical communities. The compound’s ability to interfere with specific signaling cascades has positioned it as a candidate for novel treatments, particularly in areas where conventional therapies face limitations. Its pharmacokinetic properties, such as bioavailability and metabolic stability, are also under scrutiny to optimize its therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring high purity and yield, which are essential for reproducible research outcomes. The compound’s structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to design derivatives with enhanced efficacy and safety profiles.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 921865-91-0 exemplify the intersection of chemistry and biology. Its study contributes to broader discussions on drug repurposing and personalized medicine, addressing frequently searched queries about innovative treatment strategies. Future research directions may include computational modeling to predict its interactions with undiscovered targets, further solidifying its role in advancing biomedical science.

In summary, N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a promising scaffold in medicinal chemistry, with its CAS No. 921865-91-0 serving as a key identifier for researchers worldwide. Its multifaceted applications and alignment with contemporary scientific trends underscore its importance in the ongoing quest for novel therapeutic solutions.